5-Chloro-2,3-dihydro-1,4-benzothiazine-3-thione

• Molecular Formula: C8H6ClNS2
• Molecular Weight: 215.7 g/mol
• IUPAC Name: 5-chloro-4H-1,4-benzothiazine-3-thione
• InChI: InChI=1S/C8H6ClNS2/c9-5-2-1-3-6-8(5)10-7(11)4-12-6/h1-3H,4H2,(H,10,11)
• InChI Key: LFDMJGZVOPDNPB-UHFFFAOYSA-N
• Canonical SMILES: C1C(=S)NC2=C(S1)C=CC=C2Cl

Description

5-Chloro-2,3-dihydro-1,4-benzothiazine-3-thione is a useful research compound. Its molecular formula is C8H6ClNS2 and its molecular weight is 215.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Chloro-2,3-dihydro-1,4-benzothiazine-3-one (2.0 g) and phosphorus pentasulfide (2.0 g) were added to pyridine (5 ml), followed by stirring at 120° C. for 20 minutes. The reaction mixture was then poured into a dilute hydrochloric acid (50 ml), and the precipitated crystals were filtered, washed with water, dried and recrystallized from ethanol to obtain 1.9 g of the objective 5-chloro-2,3-dihydro-1,4-benzothiazine-3-thione (m.p. 138°-140° C.).